4-(benzyloxy)phenyl 3-phenylpropanoate
Overview
Description
4-(benzyloxy)phenyl 3-phenylpropanoate is a synthetic compound that is widely used in scientific research for its biochemical and physiological effects. This compound is synthesized using various methods, and its mechanism of action is still under investigation.
Mechanism of Action
The mechanism of action of 4-(benzyloxy)phenyl 3-phenylpropanoate is still under investigation. However, it is believed that this compound acts by inhibiting various enzymes and signaling pathways in the body. It has been reported to inhibit the activity of cyclooxygenase-2 (COX-2) enzyme, which is involved in the production of prostaglandins. It also inhibits the activity of nuclear factor kappa B (NF-κB), which is involved in the regulation of immune responses.
Biochemical and Physiological Effects:
4-(benzyloxy)phenyl 3-phenylpropanoate has various biochemical and physiological effects. It has been reported to exhibit anti-inflammatory, antitumor, and antiviral activities. It also exhibits antioxidant activity by scavenging free radicals in the body. Moreover, it has been reported to modulate the immune system by regulating the production of cytokines.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-(benzyloxy)phenyl 3-phenylpropanoate in lab experiments is its high purity. It is also stable under various conditions, making it suitable for long-term storage. However, this compound has some limitations, such as its low solubility in water, which makes it difficult to dissolve in aqueous solutions. Moreover, its high melting point makes it difficult to handle and work with.
Future Directions
There are several future directions for the research on 4-(benzyloxy)phenyl 3-phenylpropanoate. One of the directions is to investigate its potential as a therapeutic agent for the treatment of various diseases such as cancer, inflammation, and viral infections. Another direction is to explore its potential as a fluorescent probe for the detection of metal ions in biological systems. Moreover, there is a need to investigate its mechanism of action in more detail to understand its effects on various signaling pathways in the body.
Conclusion:
In conclusion, 4-(benzyloxy)phenyl 3-phenylpropanoate is a synthetic compound that has various applications in scientific research. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound in various fields of science.
Scientific Research Applications
4-(benzyloxy)phenyl 3-phenylpropanoate is widely used in scientific research for its various applications. It is used as a starting material for the synthesis of various biologically active compounds such as antitumor agents, anti-inflammatory agents, and antiviral agents. It is also used as a ligand in coordination chemistry and as a fluorescent probe for the detection of metal ions.
properties
IUPAC Name |
(4-phenylmethoxyphenyl) 3-phenylpropanoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20O3/c23-22(16-11-18-7-3-1-4-8-18)25-21-14-12-20(13-15-21)24-17-19-9-5-2-6-10-19/h1-10,12-15H,11,16-17H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ROBBAEHOOIWETD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCC(=O)OC2=CC=C(C=C2)OCC3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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